KIRA6
KIRA6
KIRA6 is an ATP-competitive allosteric IRE1α inhibitor, promoting cell survival under ER stress.
Brand Name:
Vulcanchem
CAS No.:
1589527-65-0
VCID:
VC0531785
InChI:
InChI=1S/C28H25F3N6O/c1-27(2,3)25-36-22(23-24(32)33-13-14-37(23)25)20-11-12-21(19-10-5-4-9-18(19)20)35-26(38)34-17-8-6-7-16(15-17)28(29,30)31/h4-15H,1-3H3,(H2,32,33)(H2,34,35,38)
SMILES:
CC(C)(C)C1=NC(=C2N1C=CN=C2N)C3=CC=C(C4=CC=CC=C43)NC(=O)NC5=CC=CC(=C5)C(F)(F)F
Molecular Formula:
C28H25F3N6O
Molecular Weight:
518.54
KIRA6
CAS No.: 1589527-65-0
Inhibitors
VCID: VC0531785
Molecular Formula: C28H25F3N6O
Molecular Weight: 518.54
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1589527-65-0 |
---|---|
Product Name | KIRA6 |
Molecular Formula | C28H25F3N6O |
Molecular Weight | 518.54 |
IUPAC Name | 1-[4-(8-amino-3-tert-butylimidazo[1,5-a]pyrazin-1-yl)naphthalen-1-yl]-3-[3-(trifluoromethyl)phenyl]urea |
Standard InChI | InChI=1S/C28H25F3N6O/c1-27(2,3)25-36-22(23-24(32)33-13-14-37(23)25)20-11-12-21(19-10-5-4-9-18(19)20)35-26(38)34-17-8-6-7-16(15-17)28(29,30)31/h4-15H,1-3H3,(H2,32,33)(H2,34,35,38) |
Standard InChIKey | NOHQEAFAESMMDX-UHFFFAOYSA-N |
SMILES | CC(C)(C)C1=NC(=C2N1C=CN=C2N)C3=CC=C(C4=CC=CC=C43)NC(=O)NC5=CC=CC(=C5)C(F)(F)F |
Appearance | Solid powder |
Description | KIRA6 is an ATP-competitive allosteric IRE1α inhibitor, promoting cell survival under ER stress. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | KIRA6; KIRA-6; KIRA 6; |
Reference | 1: Liu J, Zhou S, Qian X, Zhang Y, Zhao J. [Over-expressed Bax inhibitor 1 (BI-1) inhibits apoptosis of hippocampal neurons via endoplasmic reticulum IRE1-JNK pathway in rats with subarachnoid hemorrhage]. Xi Bao Yu Fen Zi Mian Yi Xue Za Zhi. 2017 Oct;33(10):1316-1322. Chinese. PubMed PMID: 29169414. 2: Ghosh R, Wang L, Wang ES, Perera BG, Igbaria A, Morita S, Prado K, Thamsen M, Caswell D, Macias H, Weiberth KF, Gliedt MJ, Alavi MV, Hari SB, Mitra AK, Bhhatarai B, Schürer SC, Snapp EL, Gould DB, German MS, Backes BJ, Maly DJ, Oakes SA, Papa FR. Allosteric inhibition of the IRE1α RNase preserves cell viability and function during endoplasmic reticulum stress. Cell. 2014 Jul 31;158(3):534-48. doi: 10.1016/j.cell.2014.07.002. Epub 2014 Jul 10. PubMed PMID: 25018104; PubMed Central PMCID: PMC4244221. |
PubChem Compound | 73425700 |
Last Modified | Nov 11 2021 |
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